Cas no 98961-26-3 (5-Pyrimidinecarboxylicacid,4-amino-2-ethoxy-,ethylester(6CI))

• Product Name: 5-Pyrimidinecarboxylicacid,4-amino-2-ethoxy-,ethylester(6CI)
• CAS No: 98961-26-3
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 1002685
• PubChem ID: 67240288
• Update Time: 2025-09-24

5-Pyrimidinecarboxylicacid,4-amino-2-ethoxy-,ethylester(6CI) Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid,4-amino-2-ethoxy-,ethylester(6CI)
• ethyl 4-amino-2-ethoxypyrimidine-5-carboxylate
• 5-pyrimidinecarboxylic acid,4-amino-2-ethoxy-,ethyl ester
• SCHEMBL1992777
• 98961-26-3
• SB59489
• ethyl4-amino-2-ethoxypyrimidine-5-carboxylate

• Inchi： 1S/C9H13N3O3/c1-3-14-8(13)6-5-11-9(15-4-2)12-7(6)10/h5H,3-4H2,1-2H3,(H2,10,11,12)
• InChI Key： ABYAEJNLTQJFLE-UHFFFAOYSA-N
• SMILES： O(CC)C1=NC=C(C(=O)OCC)C(N)=N1

Computed Properties

• Exact Mass: 211.09569129g/mol
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.3Ų